Cas no 2418644-63-8 (3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate
• CAS No: 2418644-63-8
• MF: C₁₁H₁₅FN₄O₃S
• MW: 302.325204133987
• CID: 6179679
• PubChem ID: 165771472
• Update Time: 2025-06-13

3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418644-63-8
• EN300-26631194
• 3-(aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate
• 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate

• Inchi： 1S/C11H15FN4O3S/c1-6-9(4-13)7(2)11(19-20(12,17)18)8(3)10(6)5-15-16-14/h4-5,13H2,1-3H3
• InChI Key： VYCHSTWUSKALPS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C)=C(CN=[N+]=[N-])C(C)=C(CN)C=1C)F

Computed Properties

• Exact Mass: 302.08488969g/mol
• Monoisotopic Mass: 302.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate

Recent Advances in the Study of 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate (CAS: 2418644-63-8)

The compound 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate (CAS: 2418644-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent literature indicates that 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate serves as a versatile intermediate in the synthesis of bioactive molecules. Its sulfurofluoridate moiety, combined with the aminomethyl and azidomethyl functional groups, allows for selective modifications, making it a valuable tool in click chemistry and bioconjugation strategies. Researchers have successfully employed this compound in the development of novel probes for studying protein-protein interactions and enzyme activity.

One of the most notable findings comes from a study published in the Journal of Medicinal Chemistry, where the compound was used to develop a series of covalent inhibitors targeting specific cysteine residues in disease-related proteins. The study demonstrated that the sulfurofluoridate group reacts selectively with thiol groups under physiological conditions, enabling the design of highly specific inhibitors with minimal off-target effects. This property is particularly advantageous in the development of drugs for conditions such as cancer and inflammatory diseases.

In addition to its role in drug discovery, 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate has been explored for its potential in imaging applications. A recent study in Angewandte Chemie International Edition reported the use of this compound in the synthesis of fluorogenic probes for live-cell imaging. The azidomethyl group allowed for bioorthogonal labeling, while the sulfurofluoridate moiety provided a stable linkage, resulting in probes with high specificity and signal-to-noise ratios.

Despite these promising developments, challenges remain in the large-scale synthesis and stability of 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate. Current research is focused on optimizing synthetic routes to improve yield and purity, as well as investigating the compound's stability under various storage conditions. Preliminary results suggest that careful control of reaction conditions and the use of stabilizing additives can significantly enhance the compound's shelf life.

In conclusion, 3-(Aminomethyl)-5-(azidomethyl)-2,4,6-trimethylphenyl sulfurofluoridate (CAS: 2418644-63-8) represents a promising scaffold for the development of novel therapeutic agents and imaging tools. Its unique chemical properties enable selective modifications and bioorthogonal reactions, making it a valuable asset in chemical biology and medicinal chemistry. Future research should focus on addressing the remaining challenges in synthesis and stability, as well as exploring its potential in other applications such as targeted drug delivery and diagnostics.